N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide

• IUPAC Name: N-(cyanomethyl)-N-ethyl-4-oxo-4-thiophen-2-ylbutanamide
• InChI: InChI=1S/C12H14N2O2S/c1-2-14(8-7-13)12(16)6-5-10(15)11-4-3-9-17-11/h3-4,9H,2,5-6,8H2,1H3
• InChI Key: HAGDNDGQQCEFQY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)C(=O)CCC(=O)C1=CC=CS1
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

“N-(cyanomethyl)-N-ethyl-4-oxo-4-(thiophen-2-yl)butanamide” is a complex organic compound. It likely contains a thiophene ring (a sulfur-containing heterocycle), a cyanomethyl group, and an amide group.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized by reacting amines with alkyl cyanoacetates. The reaction conditions can vary, and the process may involve stirring without solvent and/or heat, or even fusion.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques like 1H NMR, 13C NMR, and HRMS. Additionally, computational methods like density functional theory (DFT) can be used to optimize the molecular structure.

Chemical Reactions Analysis

Compounds in this class can react with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Future Directions

Compounds in this class are considered one of the most important precursors for heterocyclic synthesis. They have potential in evolving better chemotherapeutic agents. Further structural optimization can be done to improve their efficacy.